Cas no 113248-70-7 (2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine)

• Product Name: 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine
• CAS No: 113248-70-7
• MF: C₁₄H₁₅ClN₂
• MW: 246.735302209854
• CID: 1085570
• PubChem ID: 2851278
• Update Time: 2025-05-19

2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine
• 2-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine(SALTDATA: HBr)
• CHEMBRDG-BB 5542562
• HMS1372E19
• STK386684
• AKOS000546389
• AB00088209-01
• DTXSID60386034
• CCG-21694
• Cambridge id 5542562
• 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethan-1-amine
• SCHEMBL10557535
• 113248-70-7
• ChemDiv2_001207
• LUNHCCVXOZOINB-UHFFFAOYSA-N
• 4-[2-(4-chlorophenyl)ethylaminomethyl]pyridine
• CS-0339321

• MDL： MFCD01135475
• Inchi： 1S/C14H15ClN2/c15-14-3-1-12(2-4-14)5-10-17-11-13-6-8-16-9-7-13/h1-4,6-9,17H,5,10-11H2
• InChI Key： LUNHCCVXOZOINB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNCC1C=CN=CC=1

Computed Properties

• Exact Mass: 246.09200
• Monoisotopic Mass: 246.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 382.3±27.0 °C at 760 mmHg
• Flash Point: 185.0±23.7 °C
• PSA: 24.92000
• LogP: 3.45820
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine

Recent Advances in the Study of 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine (CAS: 113248-70-7)

The compound 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine (CAS: 113248-70-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine, emphasizing its structural versatility and potential for modification. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's purity and structural integrity. These efforts have paved the way for further exploration of its biological properties, particularly its interaction with various neurotransmitter systems.

In vitro and in vivo studies have demonstrated that 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine exhibits notable affinity for specific receptor subtypes, including serotonin and dopamine receptors. This binding profile suggests potential applications in the treatment of neurological and psychiatric disorders, such as depression and anxiety. However, further preclinical studies are required to fully characterize its efficacy and safety profile.

One of the most promising aspects of this compound is its potential as a lead molecule for drug development. Recent high-throughput screening assays have identified its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in its application in oncology, particularly in targeting resistant cancer cell lines. Collaborative efforts between academic and industrial researchers are underway to optimize its pharmacokinetic properties.

Despite these advances, challenges remain in the development of 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent publications have proposed novel derivatives with improved pharmacological profiles, offering a roadmap for future research.

In conclusion, the compound 2-(4-Chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine (CAS: 113248-70-7) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for understanding complex biochemical pathways and developing novel therapeutics. Continued research efforts will be essential to unlock its full potential and translate findings into clinical applications.